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Compound of Interest

Compound Name: Indole-5-carboxylic acid

CAS No.: 1670-81-1

Cat. No.: B555147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Indole-5-carboxylic acid, a pivotal heterocyclic

compound in the landscape of scientific research and pharmaceutical development. As a senior

application scientist, the following sections are structured to deliver not just data, but a

cohesive understanding of this molecule's significance, properties, and practical applications,

grounded in established scientific principles.

Core Identification and Physicochemical Properties
Indole-5-carboxylic acid is a substituted indole, a bicyclic aromatic organic compound. The

presence of the carboxylic acid group at the 5-position of the indole ring system imparts

specific chemical reactivity and physical characteristics that are fundamental to its utility.

Key Identifiers and Molecular Data
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Property Value Source(s)

CAS Number 1670-81-1 [1][2][3][4][5]

Molecular Formula C₉H₇NO₂ [1][2][4]

Molecular Weight 161.16 g/mol [1][2][3][6]

Synonyms
1H-Indole-5-carboxylic acid, 5-

Carboxyindole
[2][3]

IUPAC Name 1H-indole-5-carboxylic acid [6]

Physicochemical Characteristics
A comprehensive understanding of the physicochemical properties of Indole-5-carboxylic acid
is crucial for its handling, storage, and application in experimental design.

Property Value Source(s)

Appearance Light beige to yellow powder [1][2]

Melting Point 211-213 °C (lit.) [1][3]

Solubility

Soluble in ethanol (50 mg/ml),

dimethyl sulfoxide, and

methanol.

[1]

pKa 4.40 ± 0.30 (Predicted) [1]

Storage
Keep in a dark place, sealed in

dry, room temperature.
[1][5]

The Role of Indole-5-carboxylic Acid in Synthetic
Chemistry and Drug Discovery
The indole scaffold is a privileged structure in medicinal chemistry, appearing in a vast array of

biologically active compounds. Indole-5-carboxylic acid serves as a versatile building block

for the synthesis of more complex molecules, leveraging the reactivity of both the carboxylic

acid moiety and the indole ring itself.
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The carboxylic acid group can be readily converted into a variety of functional groups, including

esters, amides, and acid chlorides. This functional handle allows for the straightforward linkage

of the indole core to other molecular fragments, a key strategy in fragment-based drug

discovery and lead optimization. Furthermore, the indole ring can undergo electrophilic

substitution reactions, providing a pathway for further diversification of the molecular structure.

Illustrative Synthetic Pathway: Amide Bond Formation
A common and fundamental reaction involving Indole-5-carboxylic acid is the formation of an

amide bond. This reaction is central to the synthesis of numerous pharmaceutical agents.

Indole-5-carboxylic acid Coupling Agent (e.g., DCC, EDC)Activation

Primary or Secondary Amine (R-NH₂ or R₂NH) Indole-5-carboxamide Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Indole-5-carboxylic Acid: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555147#indole-5-carboxylic-acid-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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